molecular formula C21H22BrNO3 B214596 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one

5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one

Cat. No. B214596
M. Wt: 416.3 g/mol
InChI Key: HVFUSPLCJZSJTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of indole and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has several biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in breast cancer cells and to inhibit the growth of certain bacteria. It has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a therapeutic agent. It has been shown to have anti-cancer and anti-inflammatory properties, making it a promising candidate for future drug development. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its potential as an anti-cancer agent. Studies could focus on its ability to induce apoptosis in cancer cells and its potential for use in combination with other anti-cancer drugs. Another direction is to investigate its potential as an anti-inflammatory agent. Studies could focus on its ability to inhibit the activity of enzymes involved in inflammation and its potential for use in treating inflammatory diseases. Additionally, further studies are needed to determine its safety and efficacy in animal and human trials.

Synthesis Methods

There are several methods of synthesizing 5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. One of the methods involves the reaction of 3-bromo-1-propyl-1,3-dihydro-2H-indol-2-one with 2-(2,4-dimethylphenyl)-2-oxoacetic acid in the presence of a base. Another method involves the reaction of 3-bromo-1-propyl-1,3-dihydro-2H-indol-2-one with 2-(2,4-dimethylphenyl)-2-oxoethyl chloride in the presence of a base.

Scientific Research Applications

5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic applications. It has been shown to have anti-cancer properties, particularly against breast cancer cells. It has also been studied for its potential as an anti-inflammatory agent and for its ability to inhibit the growth of certain bacteria.

properties

Product Name

5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one

Molecular Formula

C21H22BrNO3

Molecular Weight

416.3 g/mol

IUPAC Name

5-bromo-3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propylindol-2-one

InChI

InChI=1S/C21H22BrNO3/c1-4-9-23-18-8-6-15(22)11-17(18)21(26,20(23)25)12-19(24)16-7-5-13(2)10-14(16)3/h5-8,10-11,26H,4,9,12H2,1-3H3

InChI Key

HVFUSPLCJZSJTG-UHFFFAOYSA-N

SMILES

CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(C=C(C=C3)C)C)O

Canonical SMILES

CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(C=C(C=C3)C)C)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.